Cas no 2097919-53-2 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide
• CAS No: 2097919-53-2
• MF: C₁₉H₁₅F₃N₂O₄S
• MW: 424.393614053726
• CID: 6279931
• PubChem ID: 126852457
• Update Time: 2025-10-31

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-N'-[2-(trifluoromethyl)phenyl]oxamide
• 2097919-53-2
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide
• F6506-0968
• AKOS032465593

• Inchi： 1S/C19H15F3N2O4S/c20-19(21,22)13-4-1-2-5-14(13)24-17(26)16(25)23-11-18(27,12-7-9-29-10-12)15-6-3-8-28-15/h1-10,27H,11H2,(H,23,25)(H,24,26)
• InChI Key： ZQMPRQAJIGDSBA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)(CNC(C(NC1C=CC=CC=1C(F)(F)F)=O)=O)O

Computed Properties

• Exact Mass: 424.07046262g/mol
• Monoisotopic Mass: 424.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 120Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide

Introduction to N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide (CAS No. 2097919-53-2)

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide, identified by its CAS number 2097919-53-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines heterocyclic aromatic rings with functional groups that suggest a broad spectrum of potential biological activities. The presence of both furan and thiophene moieties, alongside a trifluoromethyl substituent, positions this compound as a candidate for further exploration in drug discovery and medicinal chemistry.

The structural design of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-2-(trifluoromethyl)phenylethanediamide incorporates elements that are frequently highlighted in contemporary research for their ability to modulate biological pathways. The furan-based moiety is well-documented for its role in various pharmacological applications, often contributing to the compound's solubility and bioavailability. Similarly, the thiophene ring is a key structural feature found in numerous bioactive molecules, including antiviral and anticancer agents. The strategic placement of these heterocycles within the molecule suggests potential interactions with biological targets such as enzymes and receptors.

The introduction of the hydroxyl group at the 2-position of the ethyl chain adds another layer of complexity to the compound's pharmacological profile. Hydroxylated compounds are known for their diverse biological activities, ranging from anti-inflammatory to antioxidant properties. This functional group can also influence the molecule's solubility and metabolic stability, factors that are critical in drug development. Furthermore, the presence of the trifluoromethyl group at the phenyl ring is a common feature in modern pharmaceuticals. This substituent not only enhances lipophilicity but also modulates metabolic pathways, potentially increasing the compound's bioavailability and duration of action.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic compounds for their pharmacological efficacy. The combination of furan, thiophene, and hydroxyl functionalities in N-2-(^furan-2-y1)-2-hydroxy-2-(\textsuperscript{thiophene}\textsuperscript{3-y11})ethyl-N'\textsuperscript{'}\textsuperscript{trifluoromethyle\textsuperscript{)}\textsuperscript{phenylethanediamide} aligns with this trend. Studies have shown that such molecules can exhibit inhibitory effects on various enzymes and pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The unique structural motifs present in this compound make it a promising candidate for further investigation into its potential therapeutic applications.

The chemical synthesis of N-2-(\textsuperscript{furan}\textsuperscript{-y11})\textsuperscript{-}hydroxy-\textsuperscript{-}(\textsuperscript{thiophene}\textsuperscript{-y31})ethyl-\textsuperscript{-}N'\textsuperscript{'}\textsuperscript{\(\textsf{\(N-trifluoromethylaniline\)}}\)ethanediamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 5-furfurylamine and 3-thienylamine, which are then coupled with 4-trifluoroaniline under appropriate conditions. The subsequent introduction of hydroxyl groups and final coupling steps require careful optimization to achieve the desired product structure.

The pharmacological evaluation of N\(\scriptsize\)-\(\scriptsize(=\)furanylyl)\(\scriptsize\)–\(=\)hydroxy–\(=\)furanylmethyl–\(=\)N’–\(=\)trifluoroanilino\)ethanediamide has been a focus of several recent studies aimed at identifying novel bioactive molecules. Preliminary in vitro assays have demonstrated potential inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, the compound has shown promise in preliminary cell-based assays where it exhibited selective toxicity against certain cancer cell lines without significant effects on normal cells. These findings suggest that further optimization could lead to a potent therapeutic agent with applications in both anti-inflammatory and oncological treatments.

The computational modeling studies on N\(\scriptsize(=\)furan\(\scriptsize-)–\(=\)hydroxy–\(=\)furan\(\scriptsize-)–\(=\)ethyl–\(=\)N’–\(=\)(4-\(=\)trifluoroanilino)\(\scriptsize-)–\(=\)ethanediamide\) have provided valuable insights into its binding interactions with potential target proteins. Molecular docking simulations have identified key amino acid residues that mediate binding affinity, offering a rational basis for structure-based drug design modifications. These computational approaches have been instrumental in guiding synthetic strategies aimed at enhancing potency while minimizing off-target effects. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The future prospects for N\(\scriptsize(=\)furan\(\scriptsize-)–\(=\)hydroxy–\(=\)furan\(\scriptsize-)–\(=\\)ethyl–\(=\)(4-\(=\\)trifluoroanilino)\(\scriptsize-)–\(=\\)ethanediamide\) extend beyond its current applications into new therapeutic areas. Researchers are exploring its potential as an intermediate for more complex derivatives designed to target specific disease pathways more effectively. Additionally, advances in biocatalysis and green chemistry may offer sustainable synthetic routes for producing this compound on an industrial scale. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this versatile scaffold for innovative drug development.